Cas no 16409-44-2 (2,6-Octadien-1-ol,3,7-dimethyl-, 1-acetate)

• Product Name: 2,6-Octadien-1-ol,3,7-dimethyl-, 1-acetate
• CAS No: 16409-44-2
• Molecular Formula: C₁₂H₂₀O₂
• Molecular Weight: 196.286
• CID: 235120

2,6-Octadien-1-ol,3,7-dimethyl-, 1-acetate Properties

Names and Identifiers

• 2,6-Octadien-1-ol,3,7-dimethyl-, 1-acetate
• 2,6-Dimethyl-2,6-octadien-8-yl acetate
• 3,7-Dimethyl-2,6-octadien-1-ol-acetate
• 3,7-DiMethyl-2,6-octadienyl acetate
• 3,7-dimethylocta-2,6-dienyl acetate
• FEMA 2509
• GERANIOL ACETATE
• Einecs 240-458-0
• GERANYL ACETATE 60
• ACETIC ACID GERANYL ESTER
• GERANYL ACETATE, TERPENE STANDARD
• geranyl acetate, mixture of isomers
• 1-Acetoxy-3,7-dimethyl-2,6-octadiene
• 3,7-Dimethyl-2,6-octadienyl=acetate

• InChIKey： HIGQPQRQIQDZMP-DHZHZOJOSA-N
• Inchi： InChI=1S/C12H20O2/c1-10(2)6-5-7-11(3)8-9-14-12(4)13/h6,8H,5,7,9H2,1-4H3/b11-8+
• SMILES： C/C(=C/CC/C(=C/COC(=O)C)/C)/C

Computed Properties

• Exact Mass: 196.1464
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 196.146
• Heavy Atom Count: 14
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3
• Refractive Index: n20/D 1.462
• Boiling Point: 236-242 °C(lit.)
• Vapor Pressure: 0.07 mm Hg ( 20 °C)
• Flash Point: 220 °F
• Density: 0.916 g/mL at 25 °C